1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-(4-methylsulfonylpiperazin-1-yl)-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C10H16N4O3S/c1-18(16,17)14-7-5-12(6-8-14)10(15)9-13-4-2-3-11-13/h2-4H,5-9H2,1H3
• InChI Key: ARKBWDZNBUCTPP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)CN2C=CC=N2
• Molecular Formula: C10H16N4O3S
• Molecular Weight: 272.33 g/mol
• CAS No.: 1219905-72-2

Description

1-(4-(Methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is a synthetic chemical compound of significant interest in medicinal chemistry and drug discovery research. Its molecular structure incorporates two privileged pharmacophores: a piperazine ring bearing a methylsulfonyl group and a 1H-pyrazole ring, linked by an ethanone bridge. This specific arrangement suggests potential for diverse biological interactions, making it a valuable scaffold for developing novel therapeutic agents. The core structural components of this compound are associated with a wide spectrum of biological activities. The pyrazole nucleus is a well-documented heterocycle in medicinal chemistry, known for its presence in compounds exhibiting anti-inflammatory, anticancer, antimicrobial, and antiviral properties . Furthermore, the piperazine ring is a common feature in many bioactive molecules and pharmaceuticals, often contributing to favorable pharmacokinetic properties and receptor binding . The integration of these subunits into a single molecule, particularly with a sulfonyl group, positions this compound as a promising candidate for research into inflammation and immunology . Its mechanism of action is likely multi-faceted, potentially involving interaction with G-protein coupled receptors (GPCRs) or modulation of key enzymatic pathways . Research Applications: • Medicinal Chemistry: Serves as a key intermediate or final scaffold for the design and synthesis of new therapeutic agents. • Pharmacological Screening: A candidate compound for in vitro and in vivo assays to explore anti-inflammatory, analgesic, and immunomodulatory activities . • Biochemical Research: Useful for probing structure-activity relationships (SAR) and understanding the role of piperazine and pyrazole motifs in molecular recognition. This product is intended For Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is a compound that has garnered interest in pharmacological research due to its potential therapeutic effects. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C12H16N4O2S
• Molecular Weight : 284.35 g/mol
• CAS Number : Not specified in available literature

The biological activity of 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is primarily attributed to its interaction with various neurotransmitter systems and potential modulation of cellular pathways.

Key Mechanisms:

• Serotonin Receptor Modulation : The compound exhibits affinity for serotonin receptors, which may contribute to its anxiolytic and antidepressant-like effects.
• Dopaminergic Activity : Preliminary studies suggest that it may influence dopaminergic pathways, potentially impacting mood and cognition.

Antidepressant and Anxiolytic Effects

Research indicates that compounds similar to 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone can exert significant antidepressant and anxiolytic effects. For instance, a related study demonstrated that piperazine derivatives showed promise in reducing anxiety-like behaviors in animal models through modulation of the benzodiazepine and nicotinic pathways .

Anticancer Potential

Some derivatives of pyrazole have shown cytotoxic effects against various cancer cell lines. The structure of 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone suggests potential activity against cancer due to the presence of the pyrazole moiety, which has been associated with anti-proliferative properties in other studies .

Study on Anxiolytic Effects

In a study evaluating the anxiolytic-like effects of related compounds, researchers found that certain piperazine derivatives significantly reduced anxiety levels in mice. The study utilized behavioral tests such as the elevated plus maze and open-field test, showing that these compounds could enhance exploratory behavior while reducing anxiety .

Cytotoxicity Assessment

A cytotoxicity assessment involving various pyrazole derivatives indicated that some compounds exhibited IC50 values comparable to established chemotherapeutics like doxorubicin. This suggests a potential role for 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone in cancer therapy .

Data Table: Summary of Biological Activities

Activity Type	Compound Effect	Reference
Anxiolytic	Significant reduction in anxiety-like behavior
Anticancer	Cytotoxicity against cancer cell lines
Neurotransmitter Modulation	Interaction with serotonin and dopamine receptors

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogs

Compound Name	Core Heterocycle	Piperazine Substituent	Additional Features	Molecular Weight
1-(4-(Methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone (Target)	Pyrazole	Methylsulfonyl	Ethanone linker	~298*
1-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone	Pyrazole	Cyclopropylsulfonyl	Larger sulfonyl substituent	298.36
2-(4-Allylpiperazin-1-yl)-1-(1-phenyl-1H-tetrazol-5-yl)ethanone	Tetrazole	Allyl	Tetrazole bioisostere	313.35
1-(5-((1H-Pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl)ethanone	Oxadiazole	Aryl	Oxadiazole rigidity	~300–313
1-(4-((4-Methoxyphenyl)sulfonyl)piperazin-1-yl)-2-(tetrazolylthio)ethanone	Tetrazole	4-Methoxyphenylsulfonyl	Thioether linker	~450–500†
1-(4-(2-(1H-Pyrazol-1-yl)ethyl)piperazin-1-yl)-3,3-diphenylpropan-1-one	Pyrazole	None	Diphenylpropanone bulk	388.5

*Estimated based on cyclopropylsulfonyl analog ; †Estimated from substituent contributions .

Key Observations :

• Sulfonyl Variants : Replacement of methylsulfonyl with cyclopropylsulfonyl () increases steric bulk but may improve metabolic resistance due to cyclopropane’s stability .

Physicochemical Properties

Table 2: Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (Predicted)	LogP‡
Target Compound	N/A	Moderate	~1.5–2.0
2-(4-Allylpiperazin-1-yl)-1-(1-phenyltetrazol-5-yl)ethanone	N/A	Low to moderate	~2.2
4-Methoxyphenylsulfonyl-piperazinyl-tetrazolylthio-ethanone (7e)	131–134	Low	~3.0
1-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-2-(pyrazol-1-yl)ethanone	N/A	Moderate	~1.8
Dihydrochloride salt analog ()	N/A	High (salt form)	~0.5 (free base)

‡LogP values estimated using substituent contributions.

Key Observations :

• Melting Points : Sulfonyl-substituted compounds (e.g., 7e in ) exhibit higher melting points (131–167°C), suggesting strong crystalline packing due to polar sulfonyl groups .
• Solubility : The dihydrochloride salt () significantly enhances aqueous solubility compared to neutral analogs .
• Lipophilicity : Methoxyphenylsulfonyl derivatives () show higher LogP values, which may limit bioavailability despite improved membrane permeability .

Key Observations :

• Synthesis: Most analogs require multi-step sequences, with sulfonylation and heterocycle formation as critical steps.